Aeruginascin

Head-twitch response 5-HT2A agonism psychedelic-like activity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H20N2O4P+
Molecular Weight 299.28 g/mol
Cat. No. B15615734
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Technical Parameters


Basic Identity
Product NameAeruginascin
Molecular FormulaC13H20N2O4P+
Molecular Weight299.28 g/mol
Structural Identifiers
InChIInChI=1S/C13H19N2O4P/c1-15(2,3)8-7-10-9-14-11-5-4-6-12(13(10)11)19-20(16,17)18/h4-6,9,14H,7-8H2,1-3H3,(H-,16,17,18)/p+1
InChIKeyOIIPFLWAQQNCHA-UHFFFAOYSA-O
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Aeruginascin (4-PO-TMT) Research Sourcing Guide


Aeruginascin (4-phosphoryloxy-N,N,N-trimethyltryptamine; 4-PO-TMT) is a naturally occurring quaternary ammonium tryptamine alkaloid first isolated and structurally elucidated from the hallucinogenic basidiomycete Inocybe aeruginascens [1]. It belongs to the 4-substituted tryptamine family alongside psilocybin (4-PO-DMT), baeocystin (4-PO-NMT), and norbaeocystin (4-PO-T), but is structurally distinguished by a permanently charged trimethylammonium group at the terminal amine nitrogen. This quaternary ammonium character fundamentally differentiates aeruginascin from its tertiary and secondary amine congeners in terms of blood–brain barrier penetrance, receptor binding profile, and psychoactive potential [2].

1
Quaternary ammonium tryptamine Permanently charged trimethylammonium group; structurally and pharmacologically distinct from psilocybin and other tertiary amine tryptamines.
2
Non-hallucinogenic comparator research May support 5-HT receptor subtype studies requiring peripheral serotonergic engagement without central psychedelic-like behavioral confounds.
3
Synthetic sourcing for controlled studies Natural abundance is species-restricted and often trace-level; synthetic aeruginascin enables defined identity, purity, and dose for reproducible experiments.

Aeruginascin: Why Substitution Fails


The permanently charged quaternary ammonium moiety of aeruginascin imposes physicochemical constraints that are absent in tertiary amine tryptamines such as psilocybin. This charge prevents passive membrane diffusion, meaning neither the intact prodrug nor its dephosphorylated metabolite 4-HO-TMT can cross the blood–brain barrier to the same extent as psilocin [1]. In addition, aeruginascin itself lacks measurable affinity at mouse 5-HT₂A and 5-HT₁A receptors, and its active metabolite 4-HO-TMT binds human 5-HT receptors with affinities that are 6- to 26-fold weaker than those of psilocybin at the same targets [2]. These three orthogonal deficits—barrier exclusion, prodrug inactivity at canonical psychedelic targets, and attenuated metabolite potency—mean that aeruginascin cannot be interchanged with any other mushroom-derived tryptamine without fundamentally altering the experimental outcome.

!
Blood–brain barrier exclusion The permanent quaternary ammonium charge prevents passive membrane diffusion; the dephosphorylated metabolite 4-HO-TMT may not cross the BBB to the same extent as psilocin. Psilocybin cannot serve as a permeability-matched substitute.
!
Prodrug inactivity at canonical psychedelic targets Aeruginascin itself lacks measurable binding at mouse 5-HT₂A and 5-HT₁A receptors in brain homogenate screening. Any in vivo study requiring central 5-HT₂A-mediated pharmacology may not be supported by this prodrug.
!
Attenuated metabolite potency at 5-HT receptors The active metabolite 4-HO-TMT binds human 5-HT receptor subtypes with weaker affinity relative to psilocybin. Receptor occupancy and downstream signaling profiles may shift significantly; direct interchange may alter experimental outcomes.

Aeruginascin Quantitative Evidence


No Head-Twitch Response in Rodent Models

In mouse experiments, only tertiary amines (psilocin, psilocybin, psilacetin) induced head-twitch responses (HTR), with ED₅₀ values of 0.11–0.29 mg/kg i.p. [1]. Aeruginascin, a quaternary ammonium compound, did not produce HTR at any dose tested in mice [1]. This finding was independently replicated in rats, where only psilocybin induced HTR while aeruginascin, baeocystin, and norbaeocystin produced no head-twitch response at any dose [2].

Head-Twitch Response
Head-to-head
Aeruginascin: No HTR at any dose tested in mice and rats.
Psilocybin: Robust, dose-dependent HTR; ED₅₀ = 0.11–0.29 mg/kg i.p. in C57BL/6J mice.
Supports 5-HT₂A-independent behavioral study context.
Reported in two independent rodent models; complete absence vs. dose-dependent induction.
Head-twitch response 5-HT2A agonism psychedelic-like activity

4-HO-TMT Fails to Cross BBB Mimetic

Using a parallel artificial membrane permeability assay for blood–brain barrier determination (PAMPA-BBB), Rakoczy et al. (2024) demonstrated that only the dephosphorylated products of baeocystin (norpsilocin) and norbaeocystin (4-HO-T) crossed the BBB mimetic to a similar degree as psilocin [1]. Critically, the dephosphorylated metabolite of aeruginascin, 4-HO-TMT, did not cross the BBB mimetic [1]. This finding is consistent with the physicochemical expectation that the permanent positive charge on the quaternary trimethylammonium group prevents passive membrane diffusion [2].

BBB Permeability
Head-to-head
4-HO-TMT (dephosphorylated aeruginascin) did not cross the PAMPA-BBB mimetic.
Psilocin and norpsilocin crossed the BBB mimetic to a similar degree.
Supports peripheral-only exposure research context.
PAMPA-BBB assay; consistent with permanent cationic charge prediction.
Blood-brain barrier PAMPA-BBB CNS penetration membrane permeability

4-HO-TMT Weaker 5-HT Receptor Binding

Competitive radioligand binding assays at human serotonin receptors revealed that the active metabolite of aeruginascin, 4-HO-TMT, binds 5-HT₁A, 5-HT₂A, and 5-HT₂B with inhibition constants (Kᵢ) of 4,400 nM, 670 nM, and 120 nM, respectively [1]. By comparison, psilocybin binds the same receptors with Kᵢ values of 567.4 nM, 107.2 nM, and 4.6 nM [1]. This represents a 7.8-fold lower affinity at 5-HT₁A, a 6.3-fold lower affinity at 5-HT₂A, and a 26-fold lower affinity at 5-HT₂B for the aeruginascin metabolite relative to psilocybin [1]. Additionally, 4-HO-TMT showed no binding at the 5-HT₃ receptor (Kᵢ > 10,000 nM), contradicting earlier predictions that aeruginascin would act as a 5-HT₃ agonist [1].

5-HT Receptor Binding (Kᵢ)
Head-to-head
4-HO-TMT: 5-HT₁A 4,400 nM; 5-HT₂A 670 nM; 5-HT₂B 120 nM.
Psilocybin: 567.4, 107.2, and 4.6 nM — 7.8-fold, 6.3-fold, and 26-fold stronger, respectively.
Supports receptor-subtype potency window research context.
Competitive radioligand binding in HEK293 cells expressing human 5-HT receptors.
Radioligand binding serotonin receptor 5-HT2A 5-HT2B inhibition constant

Prodrug Inactivity at 5-HT2A and 5-HT1A

In broad receptor screening using radioligand binding assays at human 5-HT receptor subtypes, aeruginascin and its synthetic analog 4-AcO-TMT displayed little activity at 10 µM and achieved >50% inhibition of radioligand binding only at 5-HT₂B, 5-HT₆, sigma 1, and SERT [1]. Specifically, aeruginascin showed no measurable affinity at human 5-HT₂A or 5-HT₁A receptors in the primary screen [1]. In mouse brain tissue homogenates, only tertiary amine compounds (psilocin, psilocybin, psilacetin) and secondary amines (norpsilocin, baeocystin, 4-AcO-NMT) displayed measurable Kᵢ values at m5-HT₂A (3.2–118 nM range) and m5-HT₁A (25–164 nM range), while quaternary ammonium compounds including aeruginascin were excluded due to lack of binding [1].

Prodrug Activity at 5-HT₂A/5-HT₁A
Class-level
Aeruginascin showed no measurable binding at mouse 5-HT₂A or 5-HT₁A in brain homogenates.
Tertiary amines (psilocin, psilocybin) displayed measurable Kᵢ values in the same assay; quaternary ammonium compounds were excluded.
Supports non-psychedelic comparator research context.
Class-level inference; quaternary ammonium prodrugs appear inactive at these targets. Data to verify across additional models.
Prodrug inactivity mouse brain binding 5-HT2A 5-HT1A quaternary ammonium

Low Natural Abundance in Wild Mushrooms

Quantitative UHPLC-MS/MS analysis of 226 fruiting bodies from 82 individual collections across seven mushroom genera demonstrated that aeruginascin concentrations are species-restricted and generally low relative to psilocybin [1]. In its type species Inocybe aeruginascens, aeruginascin content ranges from 0.14% to 0.35% dry weight, comparable in magnitude to co-occurring psilocybin and baeocystin [2]. However, in Pholiotina cyanopus, aeruginascin was detected at only 0.011% dry weight (vs. psilocybin at 0.90% dry weight and baeocystin at 0.16% dry weight), representing approximately an 82-fold lower concentration than psilocybin in the same species [3]. In most Psilocybe species, where psilocybin is the dominant alkaloid (up to 2% dry weight), aeruginascin is either undetectable or present only in trace amounts [1].

Natural Abundance in Mushrooms
Cross-study comparable
Aeruginascin: 0.14–0.35% in I. aeruginascens; 0.011% in P. cyanopus; trace or undetectable in most Psilocybe spp.
Psilocybin: up to 2.0% in Psilocybe spp.; ~82-fold higher than aeruginascin in P. cyanopus.
Supports synthetic sourcing for controlled ratio studies.
UHPLC-MS/MS across 226 fruiting bodies, 82 collections, 7 genera. Species-restricted and generally low abundance.
Natural abundance species distribution chemotaxonomy quantitative analysis

Aeruginascin Application Scenarios


Non-Hallucinogenic 5-HT Receptor Screening

Aeruginascin and its metabolite 4-HO-TMT are suitable for in vitro receptor panels where 5-HT₂A, 5-HT₁A, and 5-HT₂B engagement is desired without the confound of psychedelic-like behavioral activity. Procurement of synthetic aeruginascin enables investigation of quaternary ammonium tryptamine structure–activity relationships at peripheral serotonin receptors, as demonstrated by the Kᵢ values of 4,400 nM (5-HT₁A), 670 nM (5-HT₂A), and 120 nM (5-HT₂B) [1]. The compound's selectivity window—lacking 5-HT₃ binding (Kᵢ > 10,000 nM) despite structural similarity to the 5-HT₃ agonist bufotenidine—makes it a valuable tool for dissecting 5-HT₂ versus 5-HT₃ contributions in peripheral tissues [1].

5-HT2A Negative Control in Rodents

Given that aeruginascin produces no head-twitch response at any dose tested in both mice and rats, while psilocybin induces robust, dose-dependent HTR (ED₅₀ 0.11–0.29 mg/kg i.p. in mice) [1][2], aeruginascin serves as an ideal negative control compound in behavioral pharmacology experiments designed to isolate 5-HT₂A-mediated psychedelic effects from other serotonergic outcomes. Its inability to cross the BBB mimetic, combined with its metabolite's 6.3-fold weaker 5-HT₂A affinity relative to psilocybin, ensures that any observed behavioral effect is not attributable to central 5-HT₂A activation [2][3].

Entourage-Effect Reconstitution Studies

The hypothesis that aeruginascin contributes to a mood-elevating 'entourage effect' in magic mushroom consumption remains pharmacologically plausible but quantitatively unsupported [1]. The compound's extremely low natural abundance in most Psilocybe species (trace or undetectable) versus its higher concentration in I. aeruginascens (0.14–0.35% dry weight) means that any reconstitution experiment must use analytically verified synthetic aeruginascin at defined ratios [2][3]. Procurement of pure aeruginascin enables systematic dose–ratio studies with psilocybin and other minor alkaloids to test the entourage hypothesis under controlled conditions.

Peripheral Serotonergic Pharmacology

Because neither aeruginascin nor its active metabolite 4-HO-TMT crosses the blood–brain barrier mimetic, while both retain measurable (albeit attenuated) affinity at 5-HT₁A, 5-HT₂A, and 5-HT₂B receptors [1][2], aeruginascin is uniquely positioned among mushroom-derived tryptamines for studying peripheral serotonergic effects—such as 5-HT₂B-mediated cardiac valvular signaling or 5-HT₁A-mediated enteric function—without the confounding influence of central psychedelic activity. This application is not served by psilocybin, whose metabolite psilocin readily enters the CNS [1].

Application
Selection Property
Validation Focus
5-HT receptor subtype screening
Quaternary ammonium tryptamine scaffold
5-HT₂A/B subtype binding window review
Behavioral pharmacology negative control
No 5-HT₂A-mediated HTR in rodents
Central vs. peripheral serotonergic endpoint discrimination
Entourage-effect reconstitution studies
Synthetic aeruginascin at defined ratios
Dose-ratio response with psilocybin and minor alkaloids
Peripheral serotonergic pharmacology research
BBB-excluded quaternary tryptamine
Peripheral 5-HT₂B and enteric 5-HT₁A endpoint review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

38 linked technical documents
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